2-(4-(5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[4-(5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H30N6O4/c1-28-15-20(23-21(16-28)25(34)31(27-23)18-6-3-2-4-7-18)24(33)30-11-9-29(10-12-30)17-22(32)26-14-19-8-5-13-35-19/h2-4,6-7,15-16,19H,5,8-14,17H2,1H3,(H,26,32)
• InChI Key: VYWRRDGJMWRIMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC(=O)NCC5CCCO5
• Molecular Formula: C25H30N6O4
• Molecular Weight: 478.5 g/mol

Description

2-(4-(5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C25H30N6O4 and its molecular weight is 478.553. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Related Compounds

Research on related pyrazolo[4,3-c]pyridine derivatives often focuses on the synthesis and characterization of novel compounds with potential therapeutic applications. For instance, studies have developed new methods for synthesizing isoxazolines and isoxazoles derivatives through [3+2] cycloaddition reactions, highlighting the versatility of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives in creating diverse heterocyclic compounds (Rahmouni et al., 2014). These synthetic pathways underscore the chemical reactivity of the pyrazolo[4,3-c]pyridine scaffold and its utility in generating compounds with potential bioactivity.

Potential Therapeutic Applications

Another area of research interest is the exploration of therapeutic applications of pyrazolo[4,3-c]pyridine derivatives. For example, compounds incorporating the pyrazolo[4,3-c]pyridine moiety have been investigated for their antimicrobial activities. Studies have synthesized new heterocycles incorporating this core structure and evaluated their potential as antimicrobial agents, indicating the biological relevance of these compounds (Bondock et al., 2008). This research suggests that derivatives of pyrazolo[4,3-c]pyridine, including the compound , may hold promise for developing new antimicrobial agents.

Advanced Chemical Transformations

Research also delves into the chemical transformations of pyrazolo[4,3-c]pyridine derivatives, studying their behavior under various conditions and their ability to form complex structures. For instance, studies on the tautomerism of aza heterocycles and the structure of spontaneous transformation products of related compounds in crystal and solution provide valuable insights into the stability and reactivity of these molecules (Gubaidullin et al., 2014). Understanding these chemical properties is crucial for harnessing the full potential of pyrazolo[4,3-c]pyridine derivatives in scientific research and applications.